Cas no 313404-81-8 (N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide)

• Product Name: N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide
• CAS No: 313404-81-8
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 5823473
• PubChem ID: 2318912
• Update Time: 2025-07-14

N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3,6-dimethyl-2(3H)-benzothiazolylidene)-2,4-dimethoxy-
• N-(3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)-2,4-dimethoxybenzamide
• AKOS024575071
• HMS1414M09
• F0214-0226
• N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-2,4-dimethoxybenzamide
• (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide
• Oprea1_002141
• AKOS034454668
• N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide
• Z56786488
• 313404-81-8
• IFLab1_000977

• Inchi： 1S/C18H18N2O3S/c1-11-5-8-14-16(9-11)24-18(20(14)2)19-17(21)13-7-6-12(22-3)10-15(13)23-4/h5-10H,1-4H3
• InChI Key： CNYKTINVKZTZLX-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(C)C=C2S1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 534.9±60.0 °C(Predicted)
• pka: -0.24±0.20(Predicted)

Additional information on N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide

N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide (CAS No. 313404-81-8): An Overview

N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide (CAS No. 313404-81-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The chemical structure of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide is characterized by a benzothiazole ring system conjugated with a substituted benzamide moiety. The presence of the dimethyl and dimethoxy substituents imparts additional stability and solubility to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide has shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry reported that this compound exhibits significant antitumor activity against various cancer cell lines, including breast cancer and colon cancer cells. The antitumor effects are attributed to its ability to induce apoptosis and inhibit cell proliferation through the activation of caspase-dependent pathways.

The pharmacokinetic properties of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide have also been investigated. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a viable candidate for further development as an oral therapeutic agent.

Toxicity studies have indicated that N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

The potential applications of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease. A study published in the Journal of Neurochemistry in 2019 found that this compound can reduce amyloid-beta (Aβ) aggregation and improve cognitive function in animal models of Alzheimer's disease. The neuroprotective effects are believed to be mediated through the inhibition of oxidative stress and inflammation in neuronal cells.

In conclusion, N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-yli​dene]-​‌‌‌‌‌‌‌‌‌‌‌​‌​‌​‌​​‍​​​​​​​​​​​​​​​​​‍‍‍‍‍‍‍‍​dime​tho​xyb​en​zam​ide (CAS No. 313404­­­­­­­­­­­­­­­­‐81‐8) is a multifaceted compound with a broad range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.